N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine

• IUPAC Name: N-[(3-chloro-4-ethoxyphenyl)methyl]-1-pyrimidin-2-ylpiperidin-3-amine
• InChI: InChI=1S/C18H23ClN4O/c1-2-24-17-7-6-14(11-16(17)19)12-22-15-5-3-10-23(13-15)18-20-8-4-9-21-18/h4,6-9,11,15,22H,2-3,5,10,12-13H2,1H3
• InChI Key: FOFONBMODNLERS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNC2CCCN(C2)C3=NC=CC=N3)Cl
• Molecular Formula: C18H23ClN4O
• Molecular Weight: 346.9 g/mol

Description

N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine is a chemical compound that has been gaining attention in the scientific community due to its potential applications in the field of medicine. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for drug development. In

Scientific Research Applications

N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit potent antitumor activity and has been shown to inhibit the growth of various cancer cell lines. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects and may be able to prevent the degeneration of neurons.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine is not fully understood. However, it has been proposed that this compound may act by inhibiting the activity of certain enzymes or proteins that are involved in the growth and proliferation of cancer cells. Additionally, it may be able to modulate the activity of neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to have neuroprotective effects and may be able to prevent the degeneration of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine is its potent antitumor activity. This makes it a promising candidate for drug development in the field of oncology. Additionally, this compound has been shown to have neuroprotective effects, which may be useful in the treatment of neurological disorders. However, one of the limitations of this compound is its limited solubility in water, which may make it difficult to administer in certain forms.

Future Directions

There are several future directions for research on N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine. One area of research could be to further investigate its mechanism of action and identify the specific enzymes or proteins that it targets. Additionally, more research could be done to explore its potential use in the treatment of neurological disorders. Furthermore, research could be done to optimize the synthesis method of this compound to achieve even higher yields and purity. Finally, more preclinical and clinical studies could be conducted to evaluate the safety and efficacy of this compound as a potential drug candidate.
In conclusion, N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine is a chemical compound that has shown great potential in the field of medicine. Its potent antitumor activity and neuroprotective effects make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy as a potential drug candidate.

Synthesis Methods

The synthesis method of N-(3-chloro-4-ethoxybenzyl)-1-(2-pyrimidinyl)-3-piperidinamine involves the reaction of 3-chloro-4-ethoxybenzyl chloride with 2-aminopyrimidine in the presence of sodium hydride. The resulting intermediate is then reacted with piperidine to obtain the final product. The synthesis of this compound has been optimized to achieve high yields and purity.